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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of N-
Phenylmethanesulfonamide, a compound used in various laboratory applications.

l. Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is crucial to handle N-
Phenylmethanesulfonamide with appropriate care. The compound is a beige powder solid
and, while not classified as hazardous under GHS criteria by all reports, some data suggests it
may cause skin and serious eye irritation[1][2]. The toxicological properties have not been fully
investigated[3]. Therefore, exercising caution is essential.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[2][3].

e Hand Protection: Wear appropriate protective gloves to prevent skin contact[3].

o Body Protection: Wear appropriate protective clothing to minimize skin exposure[3].
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» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. However, if dust formation is likely, a NIOSH or European
Standard EN 149 approved respirator should be used[2][3].

Handling and Storage:

Use with adequate ventilation to minimize dust generation and accumulation[3].

Avoid contact with skin, eyes, and clothing[3].

Store in a cool, dry, well-ventilated area in a tightly closed container, away from incompatible
substances such as oxidizing agents[2][3].

Wash hands thoroughly after handling[3].

Il. Step-by-Step Disposal Procedure

The primary principle for the disposal of N-Phenylmethanesulfonamide is to avoid its release
into the environment[2]. Do not empty it into drains[2]. The recommended method of disposal is
to engage a licensed professional waste disposal service.

Containerization:

o Carefully sweep up the solid N-Phenylmethanesulfonamide, avoiding dust formation[2].

o Place the material into a suitable, clearly labeled, and sealed container for disposal.

Labeling:

o Clearly label the container with the chemical name ("N-Phenylmethanesulfonamide™)
and any known hazard information.

Waste Collection:

o Store the sealed container in a designated, secure waste accumulation area, away from
incompatible materials.

Professional Disposal:
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o Arrange for collection by a licensed chemical waste management company. These
companies are equipped to handle and dispose of chemical waste in accordance with all
federal, state, and local regulations.

o Provide the waste disposal company with all available safety information, including the
Safety Data Sheet (SDS).

In situations where a licensed waste management service is unavailable, consult with local
environmental authorities for guidance on acceptable disposal methods. Open-air burning is a
method of last resort and should only be considered in remote locations where no other options
are practical, and with extreme caution to avoid environmental contamination[4].

lll. Spill Management

In the event of a small spill:

Ensure adequate ventilation.

Wearing the appropriate PPE, sweep up the spilled solid, minimizing dust generation.

Collect the material in a suitable container for disposal as described above.

Clean the spill area thoroughly.

IV. Chemical and Physical Properties

A summary of key properties for N-Phenylmethanesulfonamide is provided in the table below
for quick reference during handling and disposal planning.
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Property Value Source
Molecular Formula C7HONO2S [1112]
Molecular Weight 171.22 g/mol [1][2]
Appearance Beige Powder Solid [2]
Melting Point 93-97°C/199.4 - 206.6 °F [2]
Solubility Slightly soluble in water [3]
Stability Stable under normal conditions  [2]
Incompatibilities Oxidizing agents [2]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Phenylmethanesulfonamide.

Disposal Path

Click to download full resolution via product page

N-Phenylmethanesulfonamide Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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